Cas no 103765-01-1 ((R)-Levetiracetam)

(R)-Levetiracetam structure

Product Name:(R)-Levetiracetam

CAS No:103765-01-1

Molecular Formula:C₈H₁₄N₂O₂

Molecular Weight:170.20896

MDL:MFCD00867782

CID:181973

PubChem ID:441341

(R)-Levetiracetam Properties

Names and Identifiers

- (R)-2-(2-OXO-PYRROLIDIN-1-YL)-BUTYRAMIDE
- (2R)-2-(2-oxopyrrolidin-1-yl)butanamide
- (R)-2-(2-oxopyrrolidin-1-yl)butanamide
- (R)-LevetiracetaM
- 1-Pyrrolidineacetamide,a-ethyl-2-oxo-, (aR)-
- R-(+)-LEVETIRACETAM
- 1-Pyrrolidineacetamide,a-ethyl-2-oxo-, (R)-
- UCB-L 060
- (R)-Etiracetam
- R-(+)-ETIRACETAM
- levetiraccetam R-isomer
- LevetiracetaM IMpurity D
- Levetiracetam EP Impurity D
- Levetiracetam Impurity enantiomer
- (R)-2-(2-oxopyrrolidin-1- yl)butanamide
- (αR)-α-Ethyl-2-oxo-1-pyrrolidineacetamide
- LEVETIRACETAM IMPURITY D [EP IMPURITY]
- (R)-alpha-Ethyl-2-oxo-1-pyrrolidineacetamide
- (S)-etiracetam
- AKOS006272846
- (2R)-2-(2-OXO-PYRROLIDIN-1-YL)BUTANAMIDE
- (alphaR)-alpha-Ethyl-2-oxo-1-pyrrolidineacetamide
- 1-PYRROLIDINEACETAMIDE, .ALPHA.-ETHYL-2-OXO-, (.ALPHA.R)-
- UCB-L-060
- Etiracetam, R-(+)-
- Etiracetam, (R)-
- (2R)-2-(2-Oxopyrrolidin-1-yl)butanamide ((R)-Etiracetam)
- HPHUVLMMVZITSG-ZCFIWIBFSA-N
- 1-PYRROLIDINEACETAMIDE, .ALPHA.-ETHYL-2-OXO-, (R)-
- DTXSID10146044
- AS-78727
- etiracetam, R-isomer
- SCHEMBL61493
- NS00000336
- (2r)-2-(2-oxo-pyrrolidinyl)butanamide
- (R)-alpha-Ethyl-2-oxo-1-pyrrolidineacetamide; (2R)-2-(2-Oxopyrrolidin-1-yl)butanamide; UCB-L 060; Levetiracetam Imp. D (EP); Levetiracetam Impurity D
- CHEMBL150361
- (aR)-a-Ethyl-2-oxo-1-pyrrolidineacetamide
- Q417227
- 103765-01-1
- BDBM50001546
- 73HC18Y1LW
- A898867
- R-(+)-Levetiracetam
- (.ALPHA.R)-.ALPHA.-ETHYL-2-OXO-1-PYRROLIDINEACETAMIDE
- LEVITIRACETAM
- UNII-73HC18Y1LW
- (R)-2-(2-oxopyrrolidin-1-yl)butyramide
- Levetiracetam [INN]
- MLS003882549
- SMR002533624
- 1-Pyrrolidineacetamide, alpha-ethyl-2-oxo-, (R)-
- +Expand
- MDL： MFCD00867782
- InChIKey： HPHUVLMMVZITSG-ZCFIWIBFSA-N
- Inchi： InChI=1S/C8H14N2O2/c1-2-6(8(9)12)10-5-3-4-7(10)11/h6H,2-5H2,1H3,(H2,9,12)/t6-/m1/s1
- SMILES： CC[C@@H](N1CCCC1=O)C(N)=O

Computed Properties

Exact Mass: 170.10562
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 170.106
Heavy Atom Count: 12
Complexity: 203
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.3
Topological Polar Surface Area: 63.4A^2

Experimental Properties

LogP: 0.96030
PSA: 63.4
Boiling Point: 395.9±25.0 °C at 760 mmHg
Melting Point: 115-117 ºC (ethyl ether )
Vapor Pressure: 0.0±0.9 mmHg at 25°C
Flash Point: 193.2±23.2 °C
Solubility: Slightly soluble (24 g/l) (25 º C),
Density: 1.168±0.06 g/cm3 (20 ºC 760 Torr),

(R)-Levetiracetam Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB53354-10mg	(R)-2-(2-Oxopyrrolidin-1-yl)butanamide	103765-01-1	99%	10mg	$196.00
Axon Medchem	1111-10 mg	UCB-L 060	103765-01-1	99%	10mg	€120.00	2023-07-10
Chemenu	CM484677-1g	(R)-2-(2-Oxopyrrolidin-1-yl)butanamide	103765-01-1	98%	1g	$1601	2023-01-05
Enamine	EN300-117261-1.0g	(2R)-2-(2-oxopyrrolidin-1-yl)butanamide	103765-01-1		1.0g	$0.0
eNovation Chemicals LLC	D769062-2.5mg	(R)-Ethyl-2-oxo-1-pyrrolidineacetamide	103765-01-1	98%	2.5mg	$520	2022-09-08
TRC	L331505-2.5mg	(R)-Levetiracetam	103765-01-1		2.5mg	$ 210.00	2023-09-07
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	Y0001257	Levetiracetam impurity D	103765-01-1	European Pharmacopoeia (EP) Reference Standard		￥2654.27	2022-02-23

(R)-Levetiracetam Related Literature

1. Quaternary phase diagrams as a tool for ionic cocrystallization: the case of a solid solution between a racemic and enantiopure ionic cocrystal

Lixing Song,Fucheng Leng,Koen Robeyns,Tom Leyssens CrystEngComm 2020 22 2537
2. Chirality and stereoisomerism of organic multicomponent crystals in the CSD

Eline Grothe,Hugo Meekes,René de Gelder CrystEngComm 2020 22 7380
3. On the estimation of crystallization driving forces

Masoud Sadeghi,?ke C. Rasmuson CrystEngComm 2019 21 5164
4. Combining API in a dual-drug ternary cocrystal approach

Lixing Song,Koen Robeyns,Nikolay Tumanov,Johan Wouters,Tom Leyssens Chem. Commun. 2020 56 13229
5. Steps towards a nature inspired inorganic crystal engineering

Fabrizia Grepioni,Lucia Casali,Cecilia Fiore,Luca Mazzei,Renren Sun,Oleksii Shemchuk,Dario Braga Dalton Trans. 2022 51 7390
6. Organic–inorganic ionic co-crystals: a new class of multipurpose compounds

Dario Braga,Fabrizia Grepioni,Oleksii Shemchuk CrystEngComm 2018 20 2212
7. Solid-state chiral resolution mediated by stoichiometry: crystallizing etiracetam with ZnCl2

Oleksii Shemchuk,Lixing Song,Koen Robeyns,Dario Braga,Fabrizia Grepioni,Tom Leyssens Chem. Commun. 2018 54 10890
8. On the pairwise cocrystallization of racemic compounds

Fuli Zhou,Carole Body,Koen Robeyns,Tom Leyssens,Oleksii Shemchuk CrystEngComm 2023 25 3060
9. Ternary and quaternary phase diagrams: key tools for chiral resolution through solution cocrystallization

Géraldine Springuel,Laurent Collard,Tom Leyssens CrystEngComm 2013 15 7951
10. Total synthesis of levetiracetam

Aleksandra Narczyk,Micha? Mrozowicz,Sebastian Stecko Org. Biomol. Chem. 2019 17 2770

103765-01-1 ((R)-Levetiracetam) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:103765-01-1)(R)-Levetiracetam

Purity:99%/99%

Quantity:2.5mg/10mg

Price($):250.0/825.0